Cas no 52160-51-7 ((1-methyl-1H-pyrrol-2-yl)methanolate)

• Product Name: (1-methyl-1H-pyrrol-2-yl)methanolate
• CAS No: 52160-51-7
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD01688413
• CID: 369440
• PubChem ID: 148557
• Update Time: 2025-04-19

(1-methyl-1H-pyrrol-2-yl)methanolate Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-pyrrol-2-yl)methanol
• 1H-Pyrrole-2-methanol,1-methyl-
• (1-methyl-1H-pyrrol-2-yl)-methanol
• (1-methyl-1H-pyrrole-2-yl)-methanol
• (1-methyl-pyrrol-2-yl)-methanol
• (methylpyrrol-2-yl)methanol
• 2-Hydroxymethyl-1-methylpyrrole
• 2-Pyrrolemethanol, 1-methyl-
• AC1L3XCN
• BRN 0110518
• N-methyl-2-hydroxymethylpyrrole
• SureCN447799
• DTXSID60200180
• 5-21-01-00376 (Beilstein Handbook Reference)
• SCHEMBL447799
• N-methyl-2-(hydroxymethyl)pyrrole
• 1H-Pyrrole-2-methanol, 1-methyl-
• FT-0648611
• BS-16966
• CS-0151168
• sodium (1-methyl-1H-pyrrol-2-yl)methanolate
• SB63953
• 52160-51-7
• MFCD01688413
• (1-methylpyrrol-2-yl)methanol
• D82110
• AKOS009288070
• (1-METHYL-1H-PYRROL-2-YL)METHANOL,97%
• BHGUSWOZYFZTMG-UHFFFAOYSA-N
• AM100905
• SY391722
• (1-Methyl-2-pyrrolyl)methanol
• (1-methyl-1H-pyrrol-2-yl)methanolate

• MDL： MFCD01688413
• Inchi： 1S/C6H9NO/c1-7-4-2-3-6(7)5-8/h2-4,8H,5H2,1H3
• InChI Key： BHGUSWOZYFZTMG-UHFFFAOYSA-N
• SMILES： OCC1=CC=CN1C

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 219.5±15.0 °C at 760 mmHg
• Flash Point: 86.5±20.4 °C
• Refractive Index: 1.512
• PSA: 25.16
• LogP: 0.51740
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

(1-methyl-1H-pyrrol-2-yl)methanolate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：36/37/38
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles